2-((2-(1H-indol-3-yl)-2-oxoethyl)thio)-3-(3,5-dimethylphenyl)-N-isopropyl-4-oxo-3,4-dihydroquinazoline-7-carboxamide

• IUPAC Name: 3-(3,5-dimethylphenyl)-2-[2-(1H-indol-3-yl)-2-oxoethyl]sulfanyl-4-oxo-N-propan-2-ylquinazoline-7-carboxamide
• InChI: InChI=1S/C30H28N4O3S/c1-17(2)32-28(36)20-9-10-23-26(14-20)33-30(34(29(23)37)21-12-18(3)11-19(4)13-21)38-16-27(35)24-15-31-25-8-6-5-7-22(24)25/h5-15,17,31H,16H2,1-4H3,(H,32,36)
• InChI Key: WTRJXBPPOXVANN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C(=O)C3=C(C=C(C=C3)C(=O)NC(C)C)N=C2SCC(=O)C4=CNC5=CC=CC=C54)C
• Molecular Formula: C30H28N4O3S
• Molecular Weight: 524.6 g/mol

Description

2-((2-(1H-indol-3-yl)-2-oxoethyl)thio)-3-(3,5-dimethylphenyl)-N-isopropyl-4-oxo-3,4-dihydroquinazoline-7-carboxamide is a useful research compound. Its molecular formula is C30H28N4O3S and its molecular weight is 524.64. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methods and Chemical Properties

Research has been conducted on synthesizing compounds related to the mentioned chemical structure, exploring their chemical properties and potential as building blocks for further chemical synthesis. For instance, studies on the synthesis of novel indolo[2,3-c]isoquinolinyl pyrazoles and their biological activities highlight the versatility of indole-containing compounds in medicinal chemistry (Saundane, Verma, & Vijaykumar, 2013). Similarly, research on the synthesis and X-ray diffraction of derivatives including "2,4-dimethyl-6-oxo-1,6-dihydropyridin-3-carboxamide" showcases the importance of structural analysis in understanding the chemical behavior of complex molecules (Feklicheva (Okul), Rybakov, Babaev, & Ofitserov, 2019).

Biological Activities and Applications

Numerous studies have focused on the biological activities of compounds structurally similar to the one , underscoring their potential in drug development and disease treatment. Research on the synthesis of some new indolo[2,3-c]isoquinolinyl pyrazoles, -1,3,4-oxadiazoles, and their biological activities revealed antimicrobial and antioxidant properties, suggesting potential applications in treating infections and oxidative stress-related conditions (Saundane, Verma, & Vijaykumar, 2013).

Material Science and Photovoltaic Applications

In the realm of material science, the photophysical and electrochemical properties of related compounds have been investigated for their application in dye-sensitized solar cells. A study on co-sensitization with near-IR absorbing cyanine dye to improve photoelectric conversion efficiency highlights the relevance of indole derivatives in enhancing the performance of photovoltaic devices (Wu, Meng, Li, Teng, & Hua, 2009).